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Compound of Interest

Compound Name: Hpk1-IN-21

Cat. No.: B12410474 Get Quote

For researchers and scientists in the field of drug development, the proper handling and

disposal of potent small molecule inhibitors like Hpk1-IN-21 is a critical component of

laboratory safety and regulatory compliance. While a specific Safety Data Sheet (SDS) for

Hpk1-IN-21 is not readily available in public domains, this guide provides a comprehensive set

of procedures based on established best practices for the disposal of potent kinase inhibitors

and hazardous chemical waste.

I. Understanding Hpk1-IN-21: Key Characteristics
Hpk1-IN-21 is a potent, orally active inhibitor of Hematopoietic Progenitor Kinase 1 (HPK1). Its

characteristics necessitate careful handling to minimize exposure and ensure environmental

safety.
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Property Value Source

Molecular Formula C22H25ClFN5O2 [1]

Molecular Weight 445.92 g/mol [1]

Target HPK1 Kinase [1]

Potency Ki = 0.8 nM [1]

Form Typically a powder [2]

Storage
Powder: -20°C for 2 years. In

DMSO: -80°C for 6 months.
[2]

II. Guiding Principles for Disposal
Given the biological potency of Hpk1-IN-21, all materials contaminated with this compound

should be treated as hazardous chemical waste. The primary goal is to prevent its release into

the environment and to ensure the safety of all laboratory personnel. Under no circumstances

should Hpk1-IN-21 or its contaminated materials be disposed of down the drain or in regular

trash.[3]

III. Step-by-Step Disposal Procedures
The following procedures outline the recommended steps for the safe disposal of Hpk1-IN-21
and associated waste.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety goggles, and nitrile gloves, when

handling Hpk1-IN-21 in any form (powder or solution).

2. Segregation of Waste:

Designate a specific, clearly labeled hazardous waste container for all Hpk1-IN-21 waste.

Do not mix Hpk1-IN-21 waste with other types of waste unless your institution's

Environmental Health and Safety (EHS) office provides specific instructions to do so.
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Incompatible wastes can react dangerously.[4]

3. Disposal of Unused or Expired Hpk1-IN-21:

Solid (Powder): If you have unused or expired Hpk1-IN-21 in its original container, it should

be disposed of as hazardous chemical waste. Ensure the container is securely sealed and

properly labeled.

Solutions: Solutions containing Hpk1-IN-21 (e.g., in DMSO) must be collected in a

designated, sealed, and clearly labeled hazardous waste container. Do not attempt to

evaporate the solvent in a fume hood as a means of disposal.[3]

4. Disposal of Contaminated Materials:

Sharps: Needles, syringes, and other sharps contaminated with Hpk1-IN-21 should be

placed in a designated, puncture-resistant sharps container for chemically contaminated

sharps.[5]

Solid Waste: Pipette tips, tubes, gloves, and other disposable lab supplies that have come

into contact with Hpk1-IN-21 should be collected in a designated hazardous waste bag or

container.

Glassware: Reusable glassware should be decontaminated. A common procedure is to rinse

the glassware with a suitable solvent (one that dissolves Hpk1-IN-21 and is miscible with a

deactivating solution, if used) and collect the rinsate as hazardous waste. Following this,

wash the glassware thoroughly with soap and water.

5. Decontamination of Work Surfaces:

After handling Hpk1-IN-21, decontaminate the work area (e.g., fume hood, benchtop) by

wiping it down with a cleaning agent known to be effective for similar compounds, as

recommended by your institution's safety protocols. Collect all cleaning materials (e.g., paper

towels) as hazardous waste.

6. Labeling and Storage of Waste:
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All hazardous waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name: "Hpk1-IN-21".

Keep waste containers securely sealed except when adding waste.[3]

Store the waste in a designated satellite accumulation area until it is collected by your

institution's EHS personnel.[4]

7. Final Disposal:

Your institution's EHS office will be responsible for the final disposal of the collected

hazardous waste in accordance with federal, state, and local regulations.

IV. Experimental Workflow and Disposal Pathway
The following diagram illustrates the logical flow from experimental use to the final disposal of

Hpk1-IN-21 and its associated waste materials.
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Disposal workflow for Hpk1-IN-21.
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Disclaimer: The information provided here is based on general laboratory safety principles for

handling potent chemical compounds. It is not a substitute for a formal Safety Data Sheet.

Always consult your institution's Environmental Health and Safety (EHS) office for specific

guidance and to ensure compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. olseh.iisc.ac.in [olseh.iisc.ac.in]

2. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nlm.nih.gov]

3. vumc.org [vumc.org]

4. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

5. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

To cite this document: BenchChem. [Navigating the Safe Disposal of Hpk1-IN-21: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12410474#hpk1-in-21-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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